1-(2,5-Dimethoxy-4-methylphenyl)butan-2-ylazanium;chloride

• IUPAC Name: 1-(2,5-dimethoxy-4-methylphenyl)butan-2-ylazanium;chloride
• InChI: InChI=1S/C13H21NO2.ClH/c1-5-11(14)7-10-8-12(15-3)9(2)6-13(10)16-4;/h6,8,11H,5,7,14H2,1-4H3;1H
• InChI Key: HQMDHDKBZGKPGS-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC1=C(C=C(C(=C1)OC)C)OC)[NH3+].[Cl-]
• Molecular Formula: C13H22ClNO2
• Molecular Weight: 259.77 g/mol

Description

1-(2,5-Dimethoxy-4-methylphenyl)butan-2-ylazanium;chloride is a chemical compound with the molecular formula C13H22ClNO2 It is known for its unique structural properties and potential applications in various fields of scientific research

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2,5-Dimethoxy-4-methylphenyl)butan-2-ylazanium;chloride typically involves the reaction of 2,5-dimethoxy-4-methylbenzaldehyde with a suitable amine under controlled conditions. The reaction is usually carried out in the presence of a reducing agent to form the corresponding amine, which is then converted to the hydrochloride salt by treatment with hydrochloric acid .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The process typically includes steps such as purification, crystallization, and drying to obtain the final product in a pure form. The use of advanced techniques such as chromatography and spectroscopy ensures the quality and purity of the compound .

Chemical Reactions Analysis

Types of Reactions

1-(2,5-Dimethoxy-4-methylphenyl)butan-2-ylazanium;chloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form amines or other reduced products.

Substitution: The compound can undergo nucleophilic substitution reactions, where the chloride ion is replaced by other nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles such as amines and alcohols. The reactions are typically carried out under controlled temperature and pH conditions to ensure the desired product formation .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides, while reduction may produce amines. Substitution reactions can result in a variety of substituted products depending on the nucleophile used .

Scientific Research Applications

1-(2,5-Dimethoxy-4-methylphenyl)butan-2-ylazanium;chloride has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a precursor for other chemical compounds.

Biology: Studied for its potential biological activity and interactions with biological molecules.

Medicine: Investigated for its potential therapeutic properties and as a lead compound for drug development.

Industry: Used in the production of specialty chemicals and as an intermediate in various industrial processes.

Mechanism of Action

The mechanism of action of 1-(2,5-Dimethoxy-4-methylphenyl)butan-2-ylazanium;chloride involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 1-(2,5-Dimethoxy-4-methylphenyl)butan-2-amine
• 1,2-bis(4-methoxyphenyl)-1-butanamine hydrochloride
• N-(2-phenoxyethyl)-1-butanamine hydrochloride
• 4-phenoxy-1-phenyl-1-butanamine hydrochloride

Uniqueness

1-(2,5-Dimethoxy-4-methylphenyl)butan-2-ylazanium;chloride is unique due to its specific structural features and reactivityCompared to similar compounds, it may offer distinct advantages in terms of reactivity, stability, and potential biological activity .